N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-1-(methylsulfonyl)piperidine-4-carboxamide
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Description
N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H26N2O4S and its molecular weight is 366.48. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Potential Central Nervous System Agents
Synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] as potential central nervous system agents highlights the importance of aminoalkyl(aryl)isobenzofuran moieties in antidepressants. The synthesis of analogues with marked inhibition of tetrabenazine-induced ptosis suggests these compounds' relevance in exploring neurological functions and disorders (Bauer et al., 1976).
Anticancer Agents
The synthesis and evaluation of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole as promising anticancer agents indicate the potential of piperidine derivatives in cancer therapy. Compounds exhibiting low IC50 values act as strong anticancer agents relative to doxorubicin, suggesting their application in developing new therapeutic strategies against cancer (Rehman et al., 2018).
Histamine H3 Receptor Ligands
The development of highly potent fluorescence-tagged nonimidazole histamine H3 receptor ligands through the synthesis of different (3‐phenoxypropyl)piperidine derivatives coupled to fluorescent moieties demonstrates the application of these compounds in understanding the binding site on the histamine H3 receptor. The in vivo screening of selected derivatives highlights their potential in biomedical research (Amon et al., 2007).
Antibacterial Studies
Synthesis, spectral analysis, and anti-bacterial study of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide show moderate to talented antibacterial activity. This research underscores the potential application of such compounds in developing new antibacterial agents (Khalid et al., 2016).
Molecular Interaction Studies
Investigation into the molecular interaction of antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1- (2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor demonstrates the application of such compounds in understanding receptor-ligand interactions, contributing to drug design and development (Shim et al., 2002).
properties
IUPAC Name |
N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-1-methylsulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O4S/c1-13(11-14-3-4-17-16(12-14)7-10-24-17)19-18(21)15-5-8-20(9-6-15)25(2,22)23/h3-4,12-13,15H,5-11H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSWMZNZLDGYTBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC2=C(C=C1)OCC2)NC(=O)C3CCN(CC3)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.